2-(1-tert-Butyl-piperidin-4-yl)-N-phenyl-acetamide

• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 2-(1-tert-butylpiperidin-4-yl)-N-phenylacetamide
• InChI: InChI=1S/C17H26N2O/c1-17(2,3)19-11-9-14(10-12-19)13-16(20)18-15-7-5-4-6-8-15/h4-8,14H,9-13H2,1-3H3,(H,18,20)
• InChI Key: JOVODSPHZOFABP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CCC(CC1)CC(=O)NC2=CC=CC=C2

Description

2-(1-tert-Butyl-piperidin-4-yl)-N-phenyl-acetamide is a useful research compound. Its molecular formula is C17H26N2O and its molecular weight is 274.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of (1-tert-butyl-piperidin-4-yl)-acetic acid (672 mg, 3.37 mmol), aniline (0.32 ml, 3.5 mmol), and HOBt (568 mg, 4.2 mmol) in DMF (20 ml), EDC (805 mg, 4.2 mmol) was added. It was stirred at r.t. for 2 hours and partitioned between water (200 ml) and ethyl acetate (200 ml). The organic phase was washed with 0.5 N aq. NaOH (2×50 ml) and brine (3×50 ml), dried (MgSO4) and concentrated in vacuo. The residue was purified by flash chromatography on (SiO2, gradient heptane-ethyl acetate) to give 250 mg of the title compound. 1H NMR (500 MHz, DMSO-d6): 1.07 (s, 9H), 1.32 (br. m, 2H), 1.81 (br. d, 2H), 1.89 (m, 1H), 2.11 (br. t, 2H), 2.25 (d, 2H), 3.03 (br. d, 2H), 7.1 (t, 1H), 7.24 (br., 1H), 7.31 (t, 2H), 7.52 (d, 2H).